[5-Methyl-2-(2-phenylethenyl)-1,3-oxazol-4-yl]methanol

• CAS No.: 89723-86-4
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: [5-methyl-2-(2-phenylethenyl)-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C13H13NO2/c1-10-12(9-15)14-13(16-10)8-7-11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
• InChI Key: YQEZTDLLBGGJAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C=CC2=CC=CC=C2)CO

Description

[5-Methyl-2-(2-phenylethenyl)-1,3-oxazol-4-yl]methanol is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5-methyl-2-styryl-4-oxazolecarboxylate (2.14 g) was dissolved in a mixture of dry tetrahydrofuran (10 ml) and dry ethyl ether (15 ml) and the solution was added dropwise to a suspension of lithiumaluminum hydride (0.34 g) in dry ethyl ether (20 ml) with ice-cooling and stirring. The mixture was further stirred under ice-cooling for an hour and water (2 ml) was added portionwise for decomposition. The precipitate was filtered off and the filtrate was concentrated to give 4-hydroxymethyl-5-methyl-2-styryloxazole as crystals; yield 1.28 g (71.5%). Recrystallization from acetone gave colorless prisms melting at 106°-107° C.